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Compound of Interest

Compound Name: 4-(Methylsulfonyl)aniline

Cat. No.: B1202210 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides an in-depth overview of the safety data

and handling precautions for 4-(Methylsulfonyl)aniline (CAS No. 5470-49-5), a compound

often utilized in medicinal chemistry as a pharmacophore in non-steroidal anti-inflammatory

drugs (NSAIDs) and kinase inhibitors.[1]

Hazard Identification and Classification
4-(Methylsulfonyl)aniline is classified as a hazardous substance.[2] The primary hazards

associated with this chemical are acute toxicity, skin and eye irritation, and potential respiratory

irritation.[2][3]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Source: Fisher Scientific, TCI Chemicals[2][3]

Signal Word: Warning[2][3]

Hazard Pictograms:

GHS07: Exclamation mark[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-(Methylsulfonyl)aniline is crucial for

its safe handling and storage.
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Property Value

Molecular Formula C7H9NO2S

Molecular Weight 171.22 g/mol [1][5]

Appearance
White to almost white powder or crystalline

powder[4]

Melting Point 135.0 to 139.0 °C

Boiling Point 384.3 ± 34.0 °C (Predicted)[4]

Solubility
Soluble in water. Slightly soluble in chloroform

and ethyl acetate (sonicated).[4]

pKa 1.48 (+1) at 25°C[4]

Source: TCI Chemicals, ChemicalBook[4]

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is essential to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 4-
(Methylsulfonyl)aniline. The following PPE is recommended:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield that meet OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[6]

Contaminated work clothing should not be allowed out of the workplace.

Respiratory Protection: Use a NIOSH/MSHA approved respirator or equivalent if exposure

limits are exceeded or if irritation or other symptoms are experienced.[2]

Engineering Controls
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Work in a well-ventilated area, preferably under a chemical fume hood, especially when

handling the solid form to avoid dust formation.[3]

Ensure that eyewash stations and safety showers are close to the workstation location.[2]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.

Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke when using this

product.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. It is

recommended to keep the substance in a dark place and refrigerated.

First-Aid Measures
In case of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention if

you feel unwell.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. If skin irritation occurs, get medical

advice/attention.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[6]
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Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment as described in Section 3.1. Avoid breathing dust.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

generating dust.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,

including carbon oxides, nitrogen oxides, and sulfur oxides.[2]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[2]

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 4-
(Methylsulfonyl)aniline in a laboratory setting.
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Caption: Logical workflow for the safe handling of 4-(Methylsulfonyl)aniline.
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Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Contaminated packaging should be treated as the product itself.

This guide is intended to provide comprehensive safety information for trained professionals.

Always refer to the specific Safety Data Sheet provided by the supplier before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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